1-(Pyridin-2-Yl)Propan-2-One
Cat. No. B1294891
M. Wt: 135.16 g/mol
InChI Key: TZTXTIBZSSSFDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][N:14]([C:15]([CH3:16])=[O:17])[CH3:18].[CH3:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[Li:8][CH2:9][CH2:10][CH2:11][CH3:12]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1)[C:15]([CH3:16])=[O:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)N(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(=O)Cc1ccccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
